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Compound of Interest

Compound Name: Benodanil

Cat. No.: B1667995 Get Quote

For immediate release: This document provides crucial safety and logistical information for the

proper disposal of Benodanil, a fungicide used in research and development. Adherence to

these procedures is essential for ensuring laboratory safety and environmental protection.

Benodanil, an obsolete fungicide, requires careful handling and disposal due to its chemical

nature and potential environmental impact.[1][2][3] This guide offers step-by-step procedures

for researchers, scientists, and drug development professionals to manage Benodanil waste in

a safe and compliant manner.

Chemical and Physical Properties
A comprehensive understanding of Benodanil's properties is fundamental to its safe handling

and disposal.
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Property Value Unit

Molecular Formula C13H10INO

Molecular Weight 323.13 g/mol

CAS Number 15310-01-7

Melting Point 137 °C

Boiling Point 323.2 (±25.0) °C at 760 mmHg

Water Solubility 20 mg/L (at 20°C)

pKa 12.87 (±0.70)

LogP (Octanol/Water Partition

Coefficient)
3.927

Sources:[1][2][4][5]

Hazard Identification and Safety Precautions
While some aggregated GHS information suggests Benodanil does not meet hazard criteria, it

is crucial to treat it with caution as an obsolete pesticide.[1] It is known to be toxic to fish and

other aquatic organisms.[6]

Hazard Description

Environmental Hazards

Toxic to fish and aquatic organisms.[6] Strong

adsorption to soil and sediment can lead to

long-term residue persistence.

Human Health Hazards

While specific GHS classification is not

consistently reported[1], a solution of Benodanil

in methanol is listed with hazards including

being toxic if swallowed or absorbed through the

skin, causing organ damage, and being a skin

and eye irritant.[7]
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Personal Protective Equipment (PPE): When handling Benodanil, always wear appropriate

PPE, including chemical-resistant gloves, safety goggles with side shields, and a lab coat.

Step-by-Step Disposal Procedures
The following procedures are based on general best practices for pesticide and laboratory

chemical disposal. Always consult your institution's Environmental Health and Safety (EHS)

department and local regulations for specific requirements.

1. Waste Identification and Segregation:

Designate a specific, clearly labeled, and sealed container for Benodanil waste.

Do not mix Benodanil waste with other chemical waste streams unless explicitly permitted

by your EHS department.

2. Small Quantities of Unused Product:

Avoid disposing of pure, unused Benodanil whenever possible.

If you have a small amount of leftover diluted solution, it may be possible to use it for its

intended purpose according to the original experimental protocol.[8][9]

Never dispose of Benodanil, in any form, down the sink or drain.[9][10] This can disrupt

wastewater treatment processes and harm aquatic life.[9]

3. Bulk Disposal and Contaminated Materials:

All Benodanil waste, including contaminated labware (e.g., pipette tips, gloves, paper

towels), must be disposed of as hazardous waste.

Contact your local hazardous waste disposal facility or a licensed contractor for pickup and

disposal. You can find local contacts through the EPA or by calling 1-800-CLEANUP.[8][9]

Keep the waste in its original or a properly labeled container.[8]

4. Empty Container Disposal:
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An empty pesticide container can be as hazardous as a full one due to residual chemicals.

[10]

Never reuse empty Benodanil containers for any other purpose.[8][9]

Follow the triple-rinsing protocol outlined below before disposing of the container.

Experimental Protocol: Triple-Rinsing of Empty
Containers
This procedure ensures that empty containers are thoroughly decontaminated before disposal.

[10]

Initial Rinse: While wearing full PPE, fill the empty Benodanil container approximately one-

quarter full with a suitable solvent (e.g., methanol or another solvent in which Benodanil is
soluble).

Agitate: Securely cap the container and shake vigorously for at least 30 seconds to rinse all

interior surfaces.

Collect Rinsate: Pour the rinsate into a designated hazardous waste container for

Benodanil.

Repeat: Repeat the rinsing and collection steps two more times.

Final Disposal: After the third rinse, allow the container to air dry completely in a well-

ventilated area (e.g., a fume hood). Dispose of the cap as regular waste and the container as

directed by your local hazardous waste regulations.[10]

Logical Workflow for Benodanil Disposal
The following diagram illustrates the decision-making process for the proper disposal of

Benodanil waste.
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Benodanil Waste Generated

Is the waste an empty container?

Collect in a labeled,
sealed hazardous waste container

No

Perform Triple-Rinse Protocol

Yes

Contact EHS/Hazardous Waste Contractor
for pickup and disposal

Disposal Complete

Collect all rinsate as
hazardous waste

Dispose of rinsed container
per institutional guidelines
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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